Cas no 380193-68-0 (Benzoic acid, 3-[[[4-(phenylmethoxy)phenyl]amino]sulfonyl]-)

Benzoic acid, 3-[[[4-(phenylmethoxy)phenyl]amino]sulfonyl]- structure
380193-68-0 structure
Product Name:Benzoic acid, 3-[[[4-(phenylmethoxy)phenyl]amino]sulfonyl]-
CAS No:380193-68-0
MF:C20H17NO5S
MW:383.417684316635
CID:1487014
PubChem ID:2369482
Update Time:2025-07-11

Benzoic acid, 3-[[[4-(phenylmethoxy)phenyl]amino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-[[[4-(phenylmethoxy)phenyl]amino]sulfonyl]-
    • 3-[(4-phenylmethoxyphenyl)sulfamoyl]benzoic acid
    • SCHEMBL5368222
    • EN300-00409
    • WYE-175768
    • 3-(4-Benzyloxy-phenylsulfamoyl)-benzoic acid
    • CHEMBL1300922
    • SMR000591141
    • HMS2889L12
    • 3-(N-(4-(Benzyloxy)phenyl)sulfamoyl)benzoic acid
    • G34723
    • 380193-68-0
    • 3-{[4-(benzyloxy)phenyl]sulfamoyl}benzoic acid
    • 3-(N-(4-(Benzyloxy)phenyl)sulfamoyl)benzoicacid
    • CS-0218224
    • MLS001166655
    • Oprea1_322332
    • AKOS000114737
    • DTXSID40368292
    • Z45613619
    • Inchi: 1S/C20H17NO5S/c22-20(23)16-7-4-8-19(13-16)27(24,25)21-17-9-11-18(12-10-17)26-14-15-5-2-1-3-6-15/h1-13,21H,14H2,(H,22,23)
    • InChI Key: JCPVFSKGIIVYIS-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C(=O)O)C=1)(NC1C=CC(=CC=1)OCC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 383.08281
  • Monoisotopic Mass: 383.08274382g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 574
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 92.7

Benzoic acid, 3-[[[4-(phenylmethoxy)phenyl]amino]sulfonyl]- Pricemore >>

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